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Compound of Interest

5-Cyano-N,N, 6-
Compound Name:
trimethylpicolinamide

cat. No.: B7558770

5-Cyano-N,N,6-trimethylpicolinamide: An
Analysis of Available Data

For Researchers, Scientists, and Drug Development Professionals

This document outlines the currently available physical and chemical property data for the
compound 5-Cyano-N,N,6-trimethylpicolinamide. Despite a comprehensive search of
scientific literature and chemical databases, detailed experimental data for this specific
molecule remains limited. This guide summarizes the confirmed information and highlights the
areas where data is not publicly available.

Core Compound Information

Property Value Source
] 5-Cyano-N,N,6-
Chemical Name ] o ) N/A
trimethylpicolinamide
CAS Number 1197661-24-7 N/A
Molecular Formula C10H11NsO N/A
Molecular Weight 189.21 g/mol N/A
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Physical and Chemical Properties

A thorough search for quantitative physical and chemical properties of 5-Cyano-N,N,6-
trimethylpicolinamide has yielded limited results. The following table summarizes the status
of key data points.

Property Value Experimental Protocol
Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A
Spectral Data (NMR, IR, MS) Data not available N/A

The absence of this data in public databases suggests that the compound may be relatively
new, part of a proprietary research program, or that its characterization has not been published
in accessible literature.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Cyano-N,N,6-trimethylpicolinamide are
not currently available in the public domain. While general methods for the synthesis of
cyanopyridine derivatives exist, a specific, validated protocol for this compound has not been
identified.

Biological Activity and Signaling Pathways

There is no publicly available information regarding the biological activity or associated
signaling pathways of 5-Cyano-N,N,6-trimethylpicolinamide. Therefore, the creation of
diagrams for signaling pathways or experimental workflows related to its biological function is
not possible at this time.

Logical Relationship Diagram

The following diagram illustrates the current state of knowledge regarding this compound,
highlighting the information that is confirmed and the data that remains to be determined.
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Information Availability for 5-Cyano-N,N,6-trimethylpicolinamide

Compound Identity

CAS: 1197661-24-7

Formula: CIOH11N30 Physical & Chemical Properties Experimental Protocols Biological Activity
MW: 189.21 g/mol
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Caption: Availability of data for 5-Cyano-N,N,6-trimethylpicolinamide.

Conclusion

This technical guide serves to consolidate the known information on 5-Cyano-N,N,6-
trimethylpicolinamide. It is evident that while the basic chemical identity is established, a
significant gap exists in the publicly available scientific literature regarding its physical and
chemical properties, synthesis, and biological function. Researchers and drug development
professionals interested in this compound should consider this lack of data in their planning
and may need to undertake foundational research to characterize it further.

« To cite this document: BenchChem. [5-Cyano-N,N,6-trimethylpicolinamide physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7558770#5-cyano-n-n-6-trimethylpicolinamide-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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